Cas no 672950-48-0 (ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 672950-48-0
• CID: 4656613
• Update Time: 2025-06-11

ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate

Ethyl 4-(2,4-Dichlorophenoxy)-2-(Methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 672950-48-0): An Overview

Ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 672950-48-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, belongs to the class of pyrimidine derivatives and has garnered attention due to its potential therapeutic applications and unique chemical properties.

The structure of ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate is characterized by a pyrimidine ring substituted with a 2,4-dichlorophenoxy group and a methylsulfanyl group at the 2-position. The ethyl ester moiety at the 5-position adds further complexity and functionality to the molecule. This structural arrangement confers the compound with specific biological activities and pharmacological properties that are being explored in various research contexts.

Recent studies have highlighted the potential of ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate in the treatment of several diseases. One notable area of research is its antimicrobial activity. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

Another promising application of ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate is in cancer therapy. Research conducted at the National Institutes of Health (NIH) has shown that this compound can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cellular signaling pathways involved in tumor progression.

In addition to its therapeutic potential, ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate has been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* investigated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, making it a promising candidate for further clinical development.

The synthesis of ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. A typical synthetic route starts with the reaction of 2-chloro-6-methylthiopyrimidin-4(3H)-one with ethyl chloroformate to form the corresponding ester. Subsequent treatment with 2,4-dichlorophenol in the presence of a base leads to the formation of the final product. Optimizing these steps can enhance the efficiency and scalability of the synthesis process.

From a toxicological perspective, ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate has been evaluated for its safety profile. In vitro and in vivo studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

The future prospects for ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for specific therapeutic applications. Clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects.

In conclusion, ethyl 4-(2,4-dichlorophenoxy)-2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 672950-48-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.